Cas no 2139991-60-7 (1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2139991-60-7
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 5921744
• PubChem ID: 165856300
• Update Time: 2025-05-30

1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1808725
• 2139991-60-7
• [1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C14H27N/c1-4-11-5-7-12(8-6-11)14(10-15)9-13(14,2)3/h11-12H,4-10,15H2,1-3H3
• InChI Key： NMSFYBDXRWGDDA-UHFFFAOYSA-N
• SMILES： NCC1(C2CCC(CC)CC2)CC1(C)C

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine

Introduction to 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2139991-60-7)

1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine, a compound with the chemical identifier CAS No. 2139991-60-7, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique arrangement of its cyclic and alkyl substituents suggests a rich chemical space for exploration, making it a subject of considerable academic and industrial curiosity.

The molecular framework of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine consists of a cyclopropyl core substituted with two methyl groups at the 2-position and an ethyl-substituted cyclohexyl group at the 1-position. This structural motif is not only chemically fascinating but also offers a versatile platform for synthetic modifications. The presence of both rigid and flexible portions in its structure allows for diverse interactions with biological targets, which is a crucial factor in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural features. The cyclopropyl ring, in particular, has been identified as a key pharmacophore in several bioactive molecules. Its ability to engage in favorable interactions with biological targets while maintaining structural integrity makes it an attractive scaffold for drug development. Furthermore, the ethylcyclohexyl substituent introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

Current research in this domain has highlighted the potential of such compounds in addressing various therapeutic challenges. For instance, studies have indicated that analogs of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine may exhibit inhibitory activity against specific enzymes or receptors implicated in diseases such as cancer and inflammation. These findings underscore the importance of this compound as a lead structure for further investigation.

The synthesis of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine presents both challenges and opportunities for chemists. The complexity of its molecular architecture necessitates careful planning and execution during the synthetic process. However, advances in synthetic methodologies have made it increasingly feasible to access such intricate structures. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have played a pivotal role in facilitating the construction of this compound and its derivatives.

The pharmacokinetic properties of 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine are also of significant interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a therapeutic agent. Preliminary studies have suggested that its structural features may influence its metabolic stability and bioavailability, factors that are critical for determining its clinical efficacy.

In conclusion, 1-(4-ethylcyclohexyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2139991-60-7) stands out as a promising compound with significant implications for pharmaceutical research. Its unique molecular structure and potential pharmacological activity make it an attractive candidate for further exploration. As research continues to uncover new insights into its properties and applications, this compound is poised to contribute valuable advancements to the field of medicinal chemistry.